(E)-N-(2-(2-(2,4-dichlorobenzylidene)hydrazinyl)-2-oxoethyl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[2-[(2E)-2-[(2,4-dichlorophenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H22Cl2N4O4S/c22-17-7-4-16(19(23)12-17)13-25-26-20(28)14-24-21(29)15-5-8-18(9-6-15)32(30,31)27-10-2-1-3-11-27/h4-9,12-13H,1-3,10-11,14H2,(H,24,29)(H,26,28)/b25-13+
• InChI Key: RTKKZYDTIXYTGY-DHRITJCHSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC(=O)NN=CC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC(=O)N/N=C/C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H22Cl2N4O4S
• Molecular Weight: 497.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves substitution reactions and the formation of complex structures with multiple functional groups. For example, the synthesis of [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime was achieved through a substitution reaction, which is a common method for constructing such molecules . Similarly, the synthesis of N-(2-{[(2E)-2-(2-hydroxybenzylidene)hydrazinyl]carbonyl}phenyl)benzamide and its metal complexes also involves careful manipulation of the functional groups to achieve the desired end products .

Molecular Structure Analysis

The molecular structure of these compounds is characterized by various spectroscopic techniques and confirmed by single crystal X-ray diffraction studies. For instance, the piperidine ring in the compound studied in paper adopts a chair conformation, and the geometry around the sulfur atom is distorted tetrahedral . The compound in paper crystallizes in the monoclinic space group and features interesting intramolecular hydrogen bonds . These structural details are crucial for understanding the behavior and potential reactivity of the compound of interest.

Chemical Reactions Analysis

While the specific chemical reactions of the compound are not detailed in the provided papers, the related compounds exhibit a range of interactions, including hydrogen bonding and metal-ligand coordination . These interactions are significant as they can influence the stability and reactivity of the compounds, which is essential for their potential applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are explored through various analyses. The thermal properties of the compound in paper were studied using thermogravimetric analysis, showing stability within a specific temperature range . The electronic properties, such as the HOMO-LUMO energy gap, were also evaluated, providing insight into the reactivity of the molecule . The metal complexes in paper were characterized by their magnetic moment and molar conductivity, indicating their electrolytic nature . These properties are indicative of how the compound of interest might behave under different conditions.